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Compound of Interest
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Cat. No.: B026346 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Majantol®, with the chemical name 2,2-dimethyl-3-(3-methylphenyl)propan-1-ol, is a synthetic

aroma chemical renowned for its distinct floral scent, primarily reminiscent of lily of the valley

(muguet).[1][2][3][4] This technical guide provides an in-depth overview of the olfactory

properties, scent profile, and associated experimental methodologies related to Majantol. It is
designed to be a comprehensive resource for researchers, scientists, and professionals in drug

development and fragrance science. While Majantol is primarily used in the fragrance industry,

its interaction with olfactory receptors makes it a subject of interest for broader research into

chemosensory signaling pathways.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Majantol is presented in Table 1.

This data is essential for understanding its behavior in various formulations and experimental

conditions.
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Property Value References

CAS Number 103694-68-4 [5]

Chemical Formula C₁₂H₁₈O [6]

Molecular Weight 178.27 g/mol [4]

IUPAC Name
2,2-dimethyl-3-(3-

methylphenyl)propan-1-ol
[3]

Appearance
Colorless to pale yellow liquid

or solid
[5]

Boiling Point 289 °C [6]

Melting Point 24 °C [5]

Vapor Pressure 0.002 mm Hg (at 25°C) [6]

Olfactory Properties and Scent Profile
Majantol is characterized by a fresh, soft, and intensely floral aroma. Its scent profile is

consistently described as being similar to lily of the valley. Table 2 summarizes the olfactory

characteristics of Majantol based on various industry and scientific sources. It is important to

note that a specific, quantitative odor detection threshold for Majantol is not readily available in

public-domain scientific literature.[7]
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Olfactory Parameter Description References

Odor Family Floral [3]

Odor Profile

Fresh, soft, intensely floral,

reminiscent of lily of the valley

(muguet), with transparent,

light qualities and subtle green

and fruity nuances.

[3][4]

Strength/Impact

Moderate strength (4/10) and

proportional impact in blends

(5/10).

[3]

Longevity
Lasts > 400 hours on a

smelling strip.
[4]

Uses

Creation of modern lily of the

valley accords, enhancement

of white floral compositions.

[3]

Experimental Protocols
Synthesis of Majantol
A common method for the synthesis of Majantol involves a two-step process starting from 3-

methylbenzyl chloride and 2-methylpropanal.

Experimental Workflow: Synthesis of Majantol
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Step 1: Aldol Condensation

Step 2: Reduction

3-methylbenzyl chloride + 2-methylpropanal

Catalyst: Tetrabutylammonium iodide
Base: Sodium Hydroxide

Reaction

Intermediate Aldehyde

Formation

Intermediate Aldehyde

Reducing Agent:
Sodium borohydride

Reaction

Majantol

Formation

Click to download full resolution via product page

Caption: A two-step synthesis process for Majantol.

Sensory Panel Evaluation of Fragrance
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To qualitatively and semi-quantitatively assess the olfactory properties of a fragrance ingredient

like Majantol, a trained sensory panel is typically employed.

Experimental Workflow: Sensory Panel Evaluation

Panelist Recruitment & Screening

Training on Odor Descriptors
and Intensity Scales

Sample Preparation
(e.g., on smelling strips)

Blinded & Randomized
Sample Presentation

Evaluation in Controlled Environment
(Odor-free booths)

Data Collection
(Descriptor ratings, intensity scores)

Statistical Analysis

Click to download full resolution via product page

Caption: Standard workflow for sensory panel evaluation of a fragrance material.
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In-Vitro Olfactory Receptor Activation Assay (cAMP
Luminescence Assay)
To identify the specific olfactory receptor(s) that are activated by Majantol, a common in-vitro

method is a cell-based assay that measures the downstream signaling molecule, cyclic

adenosine monophosphate (cAMP).

Experimental Workflow: In-Vitro Olfactory Receptor Activation Assay

Transfection of HEK293 cells with
Olfactory Receptor (OR) gene

Incubation to allow
OR expression

Addition of Majantol
(Odorant)

Measurement of cAMP levels
(e.g., via Luciferase reporter)

Data Analysis:
Dose-response curve generation

Click to download full resolution via product page

Caption: Workflow for an in-vitro assay to measure olfactory receptor activation.

Olfactory Signaling Pathway
The perception of odorants like Majantol is initiated by their interaction with olfactory receptors

(ORs), which are G-protein coupled receptors (GPCRs) located on the surface of olfactory
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sensory neurons. While the specific receptor for Majantol has not been definitively identified in

publicly available literature, research on olfactively similar lily-of-the-valley odorants, such as

Bourgeonal and Lilial, has implicated the human olfactory receptor hOR17-4 (also known as

OR1D2) as a key receptor.[8][9] It is therefore plausible that Majantol may also interact with

this or a similar receptor.

Upon binding of an odorant, the OR undergoes a conformational change, activating an

associated G-protein (typically Gαolf). This initiates a signaling cascade that leads to the

production of cyclic adenosine monophosphate (cAMP), which in turn opens ion channels,

leading to depolarization of the neuron and the transmission of a signal to the brain.

Hypothesized Olfactory Signaling Pathway for a Lily-of-the-Valley Scent
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Caption: A diagram of the potential G-protein coupled olfactory signaling pathway activated by

a lily-of-the-valley odorant.

Conclusion
Majantol is a well-characterized synthetic aroma chemical with a distinct and commercially

significant lily-of-the-valley scent profile. While its qualitative olfactory properties are well-

documented, further research is needed to determine its quantitative odor detection threshold
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and to definitively identify the specific olfactory receptor(s) it activates. The experimental

protocols and signaling pathway information provided in this guide offer a robust framework for

future investigations into the chemosensory properties of Majantol and related fragrance

molecules. Such research will not only advance our understanding of olfaction but also has the

potential to inform the development of novel fragrance ingredients and therapeutics targeting

the olfactory system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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